N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-methylbutanamide
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Overview
Description
N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-methylbutanamide is a useful research compound. Its molecular formula is C17H26FN3O3S and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivative Development :
- Flunarizine, a derivative of the compound , is produced industrially for treating migraines, dizziness, vestibular disorders, and epilepsy. It is synthesized via condensation or metal-catalyzed amination processes (Shakhmaev, Sunagatullina, & Zorin, 2016).
- New derivatives of similar compounds have been synthesized, like 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, evaluated for their antiproliferative effect against human cancer cell lines (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Antibacterial and Antiviral Applications :
- Certain derivatives, such as 1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxo-1,4-dihydroquinolin-3-carboxylic acid, have demonstrated broad antibacterial activity in experimental infections, suggesting potential in treating systemic infections (Goueffon, Montay, Roquet, & Pesson, 1981).
Cancer Research and Treatment :
- Piperazine derivatives have shown promise in anticancer research. For instance, some derivatives have exhibited cytotoxic properties against human cancer cell lines, indicating potential as anticancer agents (Bobtaina, Gurdal, Durmaz, Atalay, & Yarim, 2018).
- Similarly, polyfunctional substituted 1,3-thiazoles with a piperazine substituent have displayed significant anticancer activity, particularly against various cancer cell lines, underlining their potential in cancer treatment (Turov, 2020).
Neurological and Psychiatric Applications :
- Piperazine-1-yl-1H-indazole derivatives, closely related to the compound of interest, have been synthesized and studied for their relevance in medicinal chemistry, including potential applications in neurological and psychiatric disorders (Balaraju, Kalyani, & Laxminarayana, 2019).
Antimicrobial Studies :
- Amide derivatives of quinolone containing piperazine have been synthesized and evaluated for their antimicrobial activities, indicating potential applications in combating bacterial infections (Patel, Patel, & Chauhan, 2007).
Mechanism of Action
Target of Action
It is known that piperazine derivatives, which this compound is a part of, show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Mode of Action
It is known that piperazine derivatives can interact with multiple receptors, which can be helpful in developing new useful derivatives .
Biochemical Pathways
Piperazine derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
It is known that piperazine derivatives can bind with high affinity to multiple receptors, which can lead to various therapeutic effects .
Properties
IUPAC Name |
N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26FN3O3S/c1-14(2)13-17(22)19-7-12-25(23,24)21-10-8-20(9-11-21)16-5-3-15(18)4-6-16/h3-6,14H,7-13H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDSOZUXLIXWSRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NCCS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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